Cas no 862373-66-8 (1H-Pyrazole-5-ethanamine,4-amino-1,3-dimethyl-)

• Product Name: 1H-Pyrazole-5-ethanamine,4-amino-1,3-dimethyl-
• CAS No: 862373-66-8
• MF: C₇H₁₄N₄
• MW: 154.212860584259
• CID: 718427
• PubChem ID: 45121251
• Update Time: 2025-04-19

1H-Pyrazole-5-ethanamine,4-amino-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-ethanamine,4-amino-1,3-dimethyl-
• SCHEMBL6279296
• 862373-66-8
• 5-(2-Aminoethyl)-1,3-dimethyl-1H-pyrazol-4-amine

• Inchi： 1S/C7H14N4/c1-5-7(9)6(3-4-8)11(2)10-5/h3-4,8-9H2,1-2H3
• InChI Key： DRAZAIFFTXAXLY-UHFFFAOYSA-N
• SMILES： N1(C)C(=C(C(C)=N1)N)CCN

Computed Properties

• Exact Mass: 154.122
• Monoisotopic Mass: 154.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.9A^2
• XLogP3: -0.7